Cas no 1807270-45-6 (Methyl 3-chloro-5-cyano-4-iodobenzoate)

• Product Name: Methyl 3-chloro-5-cyano-4-iodobenzoate
• CAS No: 1807270-45-6
• MF: C₉H₅ClINO₂
• MW: 321.498973608017
• CID: 4954009
• Update Time: 2025-11-01

Methyl 3-chloro-5-cyano-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-cyano-4-iodobenzoate

• Inchi： 1S/C9H5ClINO2/c1-14-9(13)5-2-6(4-12)8(11)7(10)3-5/h2-3H,1H3
• InChI Key： UFCIDYRJQLNXCV-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(=O)OC)=CC=1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloro-5-cyano-4-iodobenzoate

Methyl 3-chloro-5-cyano-4-iodobenzoate (CAS No. 1807270-45-6): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 3-chloro-5-cyano-4-iodobenzoate (CAS No. 1807270-45-6) is a highly valuable intermediate in the realm of organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its unique structural features, has garnered significant attention due to its utility in constructing complex molecular frameworks. The presence of both chloro and cyano substituents, along with an iodine atom, makes it a versatile building block for further functionalization.

The synthesis of Methyl 3-chloro-5-cyano-4-iodobenzoate typically involves multi-step reactions that highlight the compound's reactivity and adaptability. The chloro group, for instance, can undergo nucleophilic substitution reactions, while the cyano group can be transformed into other functional groups such as carboxylic acids or amides. The iodine atom, on the other hand, is particularly useful in cross-coupling reactions, which are pivotal in modern drug discovery and development.

In recent years, there has been a surge in research focused on the applications of halogenated benzoates in medicinal chemistry. Studies have demonstrated that these compounds can serve as precursors for a wide range of pharmacologically active molecules. For instance, derivatives of Methyl 3-chloro-5-cyano-4-iodobenzoate have been explored for their potential antimicrobial and anti-inflammatory properties. The ability to modify the substituents on the benzoate core allows chemists to fine-tune the biological activity of these compounds, making them promising candidates for therapeutic intervention.

The iodine substituent in particular has become a focal point in synthetic chemistry due to its high reactivity in palladium-catalyzed cross-coupling reactions. These reactions are cornerstone techniques in the construction of complex organic molecules and have been instrumental in the development of numerous drugs. By leveraging the iodine atom in Methyl 3-chloro-5-cyano-4-iodobenzoate, researchers can efficiently introduce new carbon-carbon bonds, enabling the synthesis of structurally diverse scaffolds.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For example, transition-metal-catalyzed coupling reactions have been optimized to facilitate the introduction of various functional groups at different positions on the benzoate ring. This flexibility has opened up new avenues for drug discovery, allowing chemists to explore novel chemical space with greater ease.

The pharmaceutical industry has also been keenly interested in halogenated benzoates due to their role as key intermediates in the synthesis of biologically active compounds. Researchers have reported the use of Methyl 3-chloro-5-cyano-4-iodobenzoate in the preparation of kinase inhibitors, which are crucial for treating various diseases, including cancer. The ability to modify the benzoate core has allowed for the development of inhibitors with high selectivity and potency.

In addition to pharmaceutical applications, this compound has found utility in agrochemical research. Halogenated benzoates are known to exhibit herbicidal and pesticidal properties, making them valuable candidates for crop protection strategies. The structural diversity afforded by the presence of multiple substituents has enabled chemists to design molecules that are effective against a broad spectrum of pests and weeds.

The environmental impact of synthetic chemicals is another area where Methyl 3-chloro-5-cyano-4-iodobenzoate has been scrutinized. While halogenated compounds are highly reactive and useful in synthesis, their environmental persistence is a concern. However, advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and reduce hazardous byproducts. These innovations are crucial for ensuring that chemical synthesis remains both efficient and environmentally friendly.

In conclusion, Methyl 3-chloro-5-cyano-4-iodobenzoate (CAS No. 1807270-45-6) is a multifaceted intermediate with significant applications across various industries. Its unique structural features make it an invaluable tool for constructing complex molecular architectures, particularly in pharmaceuticals and agrochemicals. As research continues to uncover new synthetic methodologies and applications, this compound is poised to remain a cornerstone of modern chemical synthesis.